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Compound of Interest

Compound Name: OTNE - 13C3

Cat. No.: B1165021 Get Quote

For the attention of researchers, scientists, and drug development professionals, this technical

guide provides a comprehensive overview of 1-(1,2,3,4,5,6,7,8-Octahydro-2,3,8,8-tetramethyl-

2-naphthalenyl)ethanone (OTNE), a synthetic fragrance ingredient. This document will clarify

its identity, primary application, and the context of its isotopically labeled form, OTNE - 13C3,

based on publicly available scientific and regulatory information.

Introduction to OTNE and OTNE - 13C3
OTNE, an abbreviation for Octahydrotetramethyl Acetophenone, is a synthetic ketone

fragrance.[1] It is a multi-constituent isomer mixture, with the beta isomer, 1-(1,2,3,4,5,6,7,8-

octahydro-2,3,8,8-tetramethyl-2-naphthalenyl)ethanone, being a major component of most

commercial mixtures.[2] This compound is widely known by various trade names, including Iso

E Super®, Iso Gamma Super, Anthamber, and Amber Fleur.[1][3] Its primary application is as a

fragrance ingredient in a vast array of consumer products, such as perfumes, laundry

detergents, and cosmetics, where it imparts a woody, ambery, and velvety scent.[1][4]

The designation "OTNE - 13C3" refers to a stable isotope-labeled version of OTNE.

Specifically, it indicates that three carbon atoms in the ethanone moiety of the molecule have

been replaced with the heavy isotope of carbon, ¹³C. Such isotopically labeled compounds

serve as valuable tools in analytical and research settings, primarily as internal standards for

quantitative analysis or as tracers in metabolic and environmental fate studies.
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Mechanism of Action: Olfactory Perception and
Fragrance Enhancement
Contrary to the typical focus of drug development on specific biological signaling pathways for

therapeutic effect, the "mechanism of action" of OTNE is centered on its interaction with the

olfactory system. As a fragrance molecule, its primary biological effect is the perception of its

characteristic scent.

While not a mechanism of action in a pharmacological sense, OTNE is noted for its ability to

act as a fragrance enhancer.[4][5] It can modify the perception of other scents in a formulation,

often described as adding radiance, smoothness, and a "velvety" quality.[4] This suggests a

complex interaction at the level of olfactory receptors and neural processing of scent

information. However, a specific, well-defined signaling pathway in the traditional sense has not

been elucidated in the public domain.

Some individuals exhibit specific anosmia to OTNE, meaning they are unable to perceive its

scent, while others may experience it intermittently.[4] This phenomenon highlights the

variability in human olfactory perception and the complex nature of scent detection.

Physicochemical and Toxicological Data
A substantial body of research has been dedicated to the safety assessment of OTNE as a

fragrance ingredient. This data is crucial for regulatory bodies and manufacturers to ensure its

safe use in consumer products.

Physicochemical Properties
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Property Value Reference

Chemical Formula C₁₆H₂₆O [3]

Molar Mass 234.38 g/mol [3]

Appearance Colorless to pale yellow liquid [3]

Boiling Point ~290 °C [3]

LogKow 5.65 [3]

Bio Concentration Factor

(BCF)
391 L/kg [3]

Toxicological Profile
Toxicological studies on OTNE have been conducted to evaluate its potential for various

adverse effects. A comprehensive review of its toxicological and dermatological properties is

available.[6] Key findings from various assessments are summarized below. It's important to

note that these studies are designed to assess safety in the context of fragrance use, not to

characterize a therapeutic mechanism of action.

Endpoint Result Reference

Acute Toxicity
Data available in

comprehensive reviews
[6]

Skin Irritation
Data available in

comprehensive reviews
[6]

Skin Sensitization Can cause skin sensitization [3]

Genotoxicity
No evidence of mutagenicity in

bacterial assays
[7]

Reproductive Toxicity
Data available in

comprehensive reviews
[6]

The International Fragrance Association (IFRA) has established standards for the use of OTNE

in various product categories to minimize the risk of skin sensitization.
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Experimental Protocols: A Focus on Safety
Assessment
The experimental protocols associated with OTNE are primarily those standard in the field of

toxicology and dermatology for the safety assessment of chemical ingredients. These include:

Gas Chromatography-Mass Spectrometry (GC-MS): Used for the identification and

quantification of OTNE in various matrices, including commercial products and

environmental samples.

Ames Test (Bacterial Reverse Mutation Assay): A standard method to assess the mutagenic

potential of a chemical.[7]

In Vivo Micronucleus Assay: A test to evaluate for genotoxicity in a mammalian system.[7]

Local Lymph Node Assay (LLNA): A method to assess the skin sensitization potential of a

substance.

Repeat Insult Patch Test (RIPT): A human clinical study to evaluate the potential for a

product to cause skin irritation and sensitization.

Signaling Pathways and Experimental Workflows: A
Conceptual Representation
Given that OTNE's primary biological role is as a fragrance, a detailed signaling pathway in the

context of a therapeutic mechanism of action is not applicable. However, we can conceptualize

the process of olfactory perception and the workflow for its safety assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cebs.niehs.nih.gov/cebs/test_article/54464-57-2
https://cebs.niehs.nih.gov/cebs/test_article/54464-57-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Pathway of OTNE Olfactory Perception

OTNE Molecule

Olfactory Receptors
(Nasal Epithelium)

Binding

Signal Transduction
(G-protein coupled)

Olfactory Sensory Neuron Activation

Signal Processing
(Olfactory Bulb)

Scent Perception
(Olfactory Cortex)

Click to download full resolution via product page

Caption: Conceptual pathway of OTNE olfactory perception.
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General Workflow for OTNE Safety Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://dbpedia.org/page/Tetramethyl_acetyloctahydronaphthalenes
https://www.biomonitoring.ca.gov/sites/default/files/downloads/110113TetramethylAcetyloctahydronaphthalenesDesig.pdf
https://en.wikipedia.org/wiki/Tetramethyl_acetyloctahydronaphthalenes
https://blog.vperfumes.com/iso-e-in-perfumes-explained/
https://www.reddit.com/r/DIYfragrance/comments/1h3z6cn/whats_the_big_deal_about_iso_e_super/
https://www.researchgate.net/publication/258641262_Fragrance_material_review_on_1-12345678-octahydro-2388-tetramethyl-2-naphthalenylethanone_OTNE
https://cebs.niehs.nih.gov/cebs/test_article/54464-57-2
https://cebs.niehs.nih.gov/cebs/test_article/54464-57-2
https://www.benchchem.com/product/b1165021#otne-13c3-mechanism-of-action-in-biological-systems
https://www.benchchem.com/product/b1165021#otne-13c3-mechanism-of-action-in-biological-systems
https://www.benchchem.com/product/b1165021#otne-13c3-mechanism-of-action-in-biological-systems
https://www.benchchem.com/product/b1165021#otne-13c3-mechanism-of-action-in-biological-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1165021?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

